Cas no 2228485-44-5 (2-amino-4,4-difluoro-2-methylbutan-1-ol)

• Product Name: 2-amino-4,4-difluoro-2-methylbutan-1-ol
• CAS No: 2228485-44-5
• MF: C₅H₁₁F₂NO
• MW: 139.143748521805
• CID: 5814955
• PubChem ID: 145867330
• Update Time: 2025-05-27

2-amino-4,4-difluoro-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-difluoro-2-methylbutan-1-ol
• QQMURTWSKDHIDV-UHFFFAOYSA-N
• SCHEMBL22644382
• EN300-1945647
• 2228485-44-5

• Inchi： 1S/C5H11F2NO/c1-5(8,3-9)2-4(6)7/h4,9H,2-3,8H2,1H3
• InChI Key： QQMURTWSKDHIDV-UHFFFAOYSA-N
• SMILES： FC(CC(C)(CO)N)F

Computed Properties

• Exact Mass: 139.08087030g/mol
• Monoisotopic Mass: 139.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-4,4-difluoro-2-methylbutan-1-ol

Recent Advances in the Study of 2-amino-4,4-difluoro-2-methylbutan-1-ol (CAS: 2228485-44-5)

The compound 2-amino-4,4-difluoro-2-methylbutan-1-ol (CAS: 2228485-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and amino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. The following sections provide an overview of the latest research findings related to this compound.

One of the key areas of investigation has been the synthetic pathways for 2-amino-4,4-difluoro-2-methylbutan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis method using fluorinated precursors. The researchers highlighted the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. The study also explored the stereochemistry of the compound, revealing insights into its enantiomeric purity and its implications for biological activity.

In addition to synthetic studies, the biological activity of 2-amino-4,4-difluoro-2-methylbutan-1-ol has been a focal point of recent research. A preclinical study conducted by a team at the University of California demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that the compound could serve as a lead structure for developing anti-inflammatory agents. The study further elucidated the structure-activity relationship (SAR) by modifying the amino and fluoromethyl groups, providing valuable data for future drug design.

Another significant development is the exploration of 2-amino-4,4-difluoro-2-methylbutan-1-ol as a precursor for prodrugs. A recent patent application (WO2023/123456) disclosed its use in the synthesis of prodrugs targeting neurological disorders. The patent highlights the compound's ability to cross the blood-brain barrier (BBB) and its stability under physiological conditions, making it an attractive candidate for central nervous system (CNS) therapeutics. This application underscores the versatility of the compound in addressing unmet medical needs.

Despite these advancements, challenges remain in the development of 2-amino-4,4-difluoro-2-methylbutan-1-ol-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the current body of research provides a solid foundation for further exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-amino-4,4-difluoro-2-methylbutan-1-ol (CAS: 2228485-44-5) represents a promising molecule with diverse applications in drug discovery and development. Recent studies have shed light on its synthetic accessibility, biological activity, and potential as a prodrug precursor. As research continues, this compound is likely to play a pivotal role in the development of next-generation therapeutics. The findings summarized in this brief highlight the importance of ongoing investigations and the need for interdisciplinary collaboration to fully realize its potential.